2-(5-Chloronaphthalen-1-yl)-1,3-benzoxazol-5-amine
Overview
Description
2-(5-Chloronaphthalen-1-yl)-1,3-benzoxazol-5-amine, also known as 5-chloro-1-naphthyl-1,3-benzoxazole, is an aromatic heterocyclic compound that has been studied in recent years for its various applications in scientific research. This compound is a member of the benzoxazole family, which is composed of a benzene ring with an oxazole ring fused to it. It has a molecular formula of C13H8ClNO, and a molecular weight of 233.6 g/mol. The compound is a white powder that is insoluble in water but soluble in organic solvents.
Scientific Research Applications
Synthesis and Antimicrobial Activities
Bektaş et al. (2007) synthesized novel derivatives involving the 2-(5-Chloronaphthalen-1-yl)-1,3-benzoxazol-5-amine framework, showing potential antimicrobial activities. This research indicates the compound's relevance in developing new antimicrobial agents, which can be significant in medical and pharmaceutical research (Bektaş et al., 2007).
Synthesis and Fluorescent Properties
Phatangare et al. (2013) focused on the synthesis of fluorescent derivatives of the compound, indicating its potential use in creating fluorescent materials. These materials have applications in various fields, including sensing, imaging, and material science. The study also highlighted the compound's good antifungal activity, adding another dimension to its potential applications (Phatangare et al., 2013).
properties
IUPAC Name |
2-(5-chloronaphthalen-1-yl)-1,3-benzoxazol-5-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H11ClN2O/c18-14-6-2-3-11-12(14)4-1-5-13(11)17-20-15-9-10(19)7-8-16(15)21-17/h1-9H,19H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TVBKVVGZNIFKNK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CC=C2Cl)C(=C1)C3=NC4=C(O3)C=CC(=C4)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H11ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00353760 | |
Record name | 2-(5-chloronaphthalen-1-yl)-1,3-benzoxazol-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00353760 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
294.7 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
443289-56-3 | |
Record name | 2-(5-chloronaphthalen-1-yl)-1,3-benzoxazol-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00353760 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.